6-chloro-1-cyclopentyl-N-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 6-chloro-1-cyclopentyl-N-cyclopropylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H16ClN5/c14-13-17-11(16-8-5-6-8)10-7-15-19(12(10)18-13)9-3-1-2-4-9/h7-9H,1-6H2,(H,16,17,18)
• InChI Key: USMGOXZFHLAOOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=NC(=NC(=C3C=N2)NC4CC4)Cl
• Molecular Formula: C13H16ClN5
• DSSTOX Substance ID: DTXSID301149020
• Molecular Weight: 277.75 g/mol
• CAS RN: 1206970-55-9

Description

“6-chloro-1-cyclopentyl-N-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a chemical compound. It is a derivative of 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, which has a molecular formula of C5H5N5.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, a related compound, is available in the NIST Chemistry WebBook.

Mechanism of Action

Compounds with similar structures have been studied for their inhibitory activity against CDK2, a target for cancer treatment. These compounds showed significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively.

Future Directions

The future directions for research on this compound could involve further investigations into its potential as a CDK2 inhibitor for cancer treatment. More studies are needed to fully understand its mechanism of action, safety profile, and potential therapeutic applications.